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Compound of Interest

Compound Name: Dipropetryn

Cat. No.: B1670747 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This

guide provides essential safety and logistical information for the proper disposal of

Dipropetryn, a triazine herbicide. Adherence to these procedures is critical for ensuring a safe

laboratory environment, maintaining regulatory compliance, and minimizing environmental

impact.

Dipropetryn is recognized as being toxic to aquatic life with long-lasting effects.[1] Therefore,

improper disposal can lead to significant environmental contamination. The following

procedures outline a safe and compliant method for handling and disposing of Dipropetryn
waste.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) for Dipropetryn. Always handle this chemical in a well-ventilated area, preferably within

a chemical fume hood, to prevent inhalation of dust or aerosols. Personal protective equipment

(PPE) is mandatory.

Required Personal Protective Equipment (PPE):
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PPE Item Specification

Eye/Face Protection
Wear tightly fitting safety goggles with side-

shields.

Skin Protection
Wear chemically resistant gloves and a lab coat

or impervious clothing.

Respiratory Protection If dust is generated, a respirator is required.

Step-by-Step Disposal Protocol for Dipropetryn
The disposal of Dipropetryn must be carried out in accordance with all federal, state, and local

regulations. Never discharge Dipropetryn waste into sewer systems or dispose of it with

regular trash.[2][3]

Experimental Protocol: Disposal of Unused or Waste Dipropetryn

Waste Characterization and Segregation:

Solid Waste: Unused, expired, or contaminated Dipropetryn powder.

Contaminated Materials: Items such as pipette tips, weighing paper, and contaminated

PPE.

Keep these waste streams separate from other chemical waste to avoid incompatible

mixtures.

Waste Packaging:

Solid Waste: Place in a clearly labeled, sealed, and compatible waste container. High-

density polyethylene (HDPE) containers are a suitable option.

Contaminated Materials: Collect in a designated, labeled hazardous waste bag or a

sealed, rigid container.

Labeling:
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Clearly label each waste container with "Hazardous Waste," the full chemical name

"Dipropetryn," the quantity, and the date of accumulation.

Storage:

Store the sealed waste containers in a designated, secure hazardous waste accumulation

area. This area should be well-ventilated and away from incompatible materials. Store

locked up.

Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for collection and disposal. Provide them

with the waste characterization and quantity.

Disposal of Empty Containers:

Empty containers that held Dipropetryn must also be treated as hazardous waste unless

properly decontaminated.

Triple Rinsing:

Immediately after emptying, rinse the container with a suitable solvent (e.g., water, if

appropriate for the formulation) at least three times.

Pour the rinsate into the spray tank for use or collect it as hazardous waste.

Rendering Unusable:

After triple rinsing, puncture and crush the container to prevent reuse.

Disposal:

Dispose of the rinsed and punctured container in a licensed sanitary landfill or as directed

by your EHS office.

Key Hazard Information for Dipropetryn
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The following table summarizes the key toxicological and environmental hazards of

Dipropetryn, underscoring the importance of proper disposal.

Hazard Category Finding Citation

Acute Oral Toxicity (Rat) >2,197 mg/kg

Acute Dermal Toxicity (Rabbit) >10,000 mg/kg

Acute Inhalation Toxicity (Rat) >320 mg/L (1-hour exposure)

Aquatic Toxicity
Moderately toxic to fish and

freshwater invertebrates.

Environmental Hazard
Toxic to aquatic life with long

lasting effects.

Dipropetryn Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Dipropetryn.
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Preparation & Handling

Waste Segregation

Packaging & Labeling

Final Disposal

Start: Dipropetryn Waste Generated

Consult Safety Data Sheet (SDS)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Characterize Waste

Solid Dipropetryn WasteContaminated Materials
(e.g., PPE, labware)Empty Containers

Package in Sealed,
Labeled HDPE Container

Package in Labeled
Hazardous Waste Bag/ContainerTriple Rinse Container

Store in Designated
Hazardous Waste AreaPuncture and Crush Container

Dispose of Container in
Licensed Sanitary Landfill

Contact EHS or Licensed
Waste Disposal Contractor

End: Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of Dipropetryn waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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